Cas no 1850464-11-7 (ethyl 5-chloro-4-hydroxy-2-methyl-benzoate)

• Product Name: ethyl 5-chloro-4-hydroxy-2-methyl-benzoate
• CAS No: 1850464-11-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5521240
• Update Time: 2026-03-10

ethyl 5-chloro-4-hydroxy-2-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-4-hydroxy-2-methyl-, ethyl ester
• Ethyl 5-Chloro-4-hydroxy-2-methylbenzoate
• ethyl 5-chloro-4-hydroxy-2-methyl-benzoate

• Inchi： 1S/C10H11ClO3/c1-3-14-10(13)7-5-8(11)9(12)4-6(7)2/h4-5,12H,3H2,1-2H3
• InChI Key： MWKLVLMKZISTJL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=C(O)C=C1C

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 311.0±37.0 °C(Predicted)
• pka: 7.01±0.23(Predicted)

Additional information on ethyl 5-chloro-4-hydroxy-2-methyl-benzoate

Ethyl 5-Chloro-4-Hydroxy-2-Methylbenzoate: A Comprehensive Overview

Ethyl 5-chloro-4-hydroxy-2-methylbenzoate, with the CAS number 1850464-11-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoate ester group attached to a substituted benzene ring, featuring a hydroxyl group at position 4, a chlorine atom at position 5, and a methyl group at position 2. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of ethyl 5-chloro-4-hydroxy-2-methylbenzoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecules with potential therapeutic applications. For instance, the hydroxyl group at position 4 can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. The presence of the chlorine atom at position 5 introduces electronic effects that can modulate the compound's reactivity during synthetic transformations.

The synthesis of ethyl 5-chloro-4-hydroxy-2-methylbenzoate typically involves multi-step organic reactions. A common approach includes the chlorination of a suitable precursor followed by esterification to introduce the ethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Moreover, green chemistry principles have been integrated into its synthesis, reducing environmental impact and enhancing sustainability.

In terms of applications, ethyl 5-chloro-4-hydroxy-2-methylbenzoate has shown promise in the development of antiviral agents. Studies have demonstrated that certain derivatives of this compound exhibit potent activity against viral enzymes, suggesting its potential use in antiviral drug design. Additionally, its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting materials.

The structural features of ethyl 5-chloro-4-hydroxy-2-methylbenzoate also make it an attractive substrate for click chemistry reactions. The hydroxyl group can be readily converted into other functional groups, enabling the construction of diverse molecular architectures. This versatility has led to its use in combinatorial chemistry libraries, facilitating high-throughput screening for bioactive compounds.

From an environmental perspective, understanding the degradation pathways of ethyl 5-chloro-4-hydroxy-2-methylbenzoate is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under specific conditions. This knowledge is essential for developing strategies to mitigate environmental contamination and promote sustainable chemical practices.

In conclusion, ethyl 5-chloro-4-hydroxy-2-methylbenzoate (CAS No: 1850464-11-7) is a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in drug discovery and materials science. As ongoing studies uncover new insights into its properties and applications, this compound remains a focal point for scientific exploration.